Cas no 2243504-89-2 (Lithium;1-[(4-methoxyphenyl)methyl]imidazole-2-carboxylate)

Lithium 1-[(4-methoxyphenyl)methyl]imidazole-2-carboxylate is an organolithium compound featuring a substituted imidazole carboxylate structure. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. The presence of the 4-methoxyphenylmethyl group enhances its stability and reactivity in nucleophilic substitution reactions. The lithium counterion improves solubility in polar aprotic solvents, facilitating homogeneous reaction conditions. This compound is particularly useful in the synthesis of heterocyclic frameworks, where its carboxylate functionality allows for further derivatization. Its structural features make it suitable for applications in medicinal chemistry and materials science.
Lithium;1-[(4-methoxyphenyl)methyl]imidazole-2-carboxylate structure
2243504-89-2 structure
Product Name:Lithium;1-[(4-methoxyphenyl)methyl]imidazole-2-carboxylate
CAS No:2243504-89-2
MF:C12H11LiN2O3
MW:238.168342828751
CID:5953051
PubChem ID:138040069
Update Time:2025-05-21

Lithium;1-[(4-methoxyphenyl)methyl]imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • lithium(1+) ion 1-[(4-methoxyphenyl)methyl]-1H-imidazole-2-carboxylate
    • EN300-6487389
    • Lithium;1-[(4-methoxyphenyl)methyl]imidazole-2-carboxylate
    • 2243504-89-2
    • Inchi: 1S/C12H12N2O3.Li/c1-17-10-4-2-9(3-5-10)8-14-7-6-13-11(14)12(15)16;/h2-7H,8H2,1H3,(H,15,16);/q;+1/p-1
    • InChI Key: UFZFQDOJVRXPGE-UHFFFAOYSA-M
    • SMILES: O(C)C1C=CC(=CC=1)CN1C=CN=C1C(=O)[O-].[Li+]

Computed Properties

  • Exact Mass: 238.09297065g/mol
  • Monoisotopic Mass: 238.09297065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 270
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2Ų

Lithium;1-[(4-methoxyphenyl)methyl]imidazole-2-carboxylate Pricemore >>

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Additional information on Lithium;1-[(4-methoxyphenyl)methyl]imidazole-2-carboxylate

Recent Advances in the Study of Lithium;1-[(4-methoxyphenyl)methyl]imidazole-2-carboxylate (CAS: 2243504-89-2)

Lithium;1-[(4-methoxyphenyl)methyl]imidazole-2-carboxylate (CAS: 2243504-89-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique imidazole carboxylate structure, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential use in treating various diseases. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of Lithium;1-[(4-methoxyphenyl)methyl]imidazole-2-carboxylate to enhance its bioavailability and stability. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its purity. These efforts have laid the groundwork for further investigations into its biological activity and potential therapeutic benefits.

One of the key areas of interest is the compound's potential as an anti-inflammatory agent. Preliminary in vitro studies have demonstrated that Lithium;1-[(4-methoxyphenyl)methyl]imidazole-2-carboxylate exhibits significant inhibitory effects on pro-inflammatory cytokines, suggesting its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings are supported by molecular docking studies, which indicate that the compound interacts with key inflammatory signaling pathways.

In addition to its anti-inflammatory properties, recent research has explored the neuroprotective effects of Lithium;1-[(4-methoxyphenyl)methyl]imidazole-2-carboxylate. Animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, have shown promising results, with the compound demonstrating the ability to reduce oxidative stress and neuronal apoptosis. These findings highlight its potential as a novel therapeutic agent for neurodegenerative disorders.

Another significant area of investigation is the compound's role in cancer therapy. Studies have revealed that Lithium;1-[(4-methoxyphenyl)methyl]imidazole-2-carboxylate can induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. The compound's mechanism of action appears to involve the modulation of key apoptotic pathways, making it a potential candidate for combination therapy with existing chemotherapeutic agents.

Despite these promising findings, challenges remain in the development of Lithium;1-[(4-methoxyphenyl)methyl]imidazole-2-carboxylate as a therapeutic agent. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed through further preclinical and clinical studies. Researchers are currently exploring various drug delivery systems, including nanoparticles and liposomes, to enhance the compound's efficacy and reduce potential side effects.

In conclusion, Lithium;1-[(4-methoxyphenyl)methyl]imidazole-2-carboxylate (CAS: 2243504-89-2) represents a promising candidate for the treatment of inflammatory, neurodegenerative, and oncological diseases. Ongoing research efforts are expected to provide deeper insights into its mechanism of action and therapeutic potential, paving the way for its eventual clinical application. The compound's unique chemical structure and multifaceted biological activity make it a valuable subject of study in the field of chemical biology and pharmaceutical research.

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